Cas no 145414-65-9 (2,4(1H,3H)-Pyrimidinedione,1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-
• CAS No: 145414-65-9
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 201129
• PubChem ID: 454198
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-
• 1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-((2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl)-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-
• CHEMBL423038
• (+)-(2S,4S)-1-(2-(Hydroxymethyl)-1,3-dioxolan-4-yl)thymine
• 145414-65-9
• 1-((2S,4S)-2-(Hydroxymethyl)-1,3-dioxolan-4-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• (+)-L-.beta.-Dioxalane-thymine
• 1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• (+)-(2S,4S)-1-[2-(Hydroxymethyl)-1,3-dioxolan-4-yl]thymine
• 127658-07-5
• (+)-L-beta-Dioxalane-thymine
• DTXSID80163006
• 1-[(2S,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-pyrimidine-2,4-dione
• (+)-L-beta-DioxalaneT
• SCHEMBL7701755
• (+)-L-.b.-DioxalaneT

• Inchi： 1S/C9H12N2O5/c1-5-2-11(9(14)10-8(5)13)6-4-15-7(3-12)16-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7-/m0/s1
• InChI Key： BCAWWPAPHSAUQZ-BQBZGAKWSA-N
• SMILES： O1[C@@H](CO)OC[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 228.07466
• Monoisotopic Mass: 228.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.418
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.55
• PSA: 88.1